Cas no 1256360-60-7 (2-(Cyclohexylaminomethyl)-5-fluorophenylboronic acid, pinacol ester)

• Product Name: 2-(Cyclohexylaminomethyl)-5-fluorophenylboronic acid, pinacol ester
• CAS No: 1256360-60-7
• MF: C₁₉H₂₉BFNO₂
• MW: 333.248469114304
• MDL: MFCD18087742
• CID: 828536
• PubChem ID: 53217290
• Update Time: 2025-04-19

2-(Cyclohexylaminomethyl)-5-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine
• 2-(Cyclohexylaminomethyl)-5-fluorophenylboronic acid pinacol ester
• X0494
• CS-0173942
• SB83344
• DB-364193
• 1256360-60-7
• F73887
• N-[[4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclohexanamine
• AKOS016004789
• MFCD18087742
• N-{[4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}cyclohexanamine
• 2-(Cyclohexylaminomethyl)-5-fluorophenylboronic acid, pinacol ester
• DTXSID60682381
• Benzenemethanamine, N-cyclohexyl-4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-19931

• MDL： MFCD18087742
• Inchi： 1S/C19H29BFNO2/c1-18(2)19(3,4)24-20(23-18)17-12-15(21)11-10-14(17)13-22-16-8-6-5-7-9-16/h10-12,16,22H,5-9,13H2,1-4H3
• InChI Key： RATZTZXSKFUDRM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)CNC1CCCCC1

Computed Properties

• Exact Mass: 333.22800
• Monoisotopic Mass: 333.2275375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.93810